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Compound of Interest

Compound Name: HA130

Cat. No.: B10762147

For laboratory and clinical professionals, including researchers, scientists, and drug
development experts, adherence to strict safety and disposal protocols is paramount. This
guide provides essential, immediate safety and logistical information for the proper disposal of
the Jafron HA130, a disposable hemoperfusion cartridge. Used in clinical settings to treat
conditions such as end-stage renal disease, the HA130 cartridge requires management as
biohazardous waste due to its contact with human blood.[1][2]

Immediate Safety and Handling Precautions

Personnel handling used HA130 cartridges must treat them as potentially infectious medical
waste.[3] The cartridge contains double cross-linked styrene-divinylbenzene copolymers as an
adsorbent material and is housed in polycarbonate.[1] After use, the cartridge and all
associated materials (e.g., tubing, gloves) are contaminated with blood and other potentially
infectious materials.

Recommended Personal Protective Equipment (PPE):
e Hand Protection: Wear appropriate protective gloves.
o Eye/Face Protection: Use safety glasses or a face shield.

o Body Protection: Wear a protective gown or lab coat.

Step-by-Step Disposal Protocol
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e Segregation at Point of Use: Immediately after use, the HA130 cartridge and all connected
tubing should be segregated from general waste.[4] Place these items into a designated,
leak-proof, and puncture-resistant biohazard waste container. These containers are typically
red and marked with the universal biohazard symbol.

» Containerization: Ensure the biohazard container is properly labeled for "Biohazardous
Medical Waste" or "Regulated Medical Waste" (RMW). Do not overfill containers; they should
be considered full when they are approximately three-quarters full to prevent spillage and
ensure safe sealing.

e Handling and Storage: Handle the sealed biohazard containers with care to avoid punctures
or leaks. Store the containers in a designated secure area away from general traffic until they
are collected for final disposal. This area should be accessible only to authorized personnel.

o Final Disposal: The collected biohazardous waste must be treated to render it non-infectious
before final disposal. Common treatment methods include autoclaving (steam sterilization) or
incineration. This service is typically performed by a licensed medical waste disposal
contractor. Ensure compliance with all local, state, and federal regulations for medical waste
disposal.

Data Presentation: HA130 Cartridge Disposal
Characteristics

Characteristic Description Disposal Consideration

HA130 Disposable ) ) )
Product Name ) ) Single-use medical device.
Hemoperfusion Cartridge

) Double cross-linked styrene- Must be disposed of as part of
Adsorbent Material o ] )
divinylbenzene copolymers the entire cartridge.

) ] Must be disposed of as part of
Housing Material Polycarbonate ) )
the entire cartridge.

Biohazard due to contact with Treat as Regulated Medical
human blood and bodily fluids.  Waste (RMW).

Potential Hazard

] ) Incineration or Autoclaving To be handled by a licensed
Primary Disposal Route i . . -
followed by landfill. medical waste disposal facility.
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Experimental Protocols

The disposal of the HA130 cartridge does not involve experimental protocols but rather
adherence to established biohazardous waste management procedures. The primary goal is to
ensure the destruction of any potential pathogens and the safe containment of the used

medical device.

Mandatory Visualization: HA130 Disposal Workflow
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Caption: Logical workflow for the proper disposal of used HA130 hemoperfusion cartridges.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Essential Guide to the Proper Disposal of HA130
Hemoperfusion Cartridges]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10762147#hal30-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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